Cas no 33334-94-0 (N-benzyl-3-nitroaniline)

N-benzyl-3-nitroaniline structure
N-benzyl-3-nitroaniline structure
Product Name:N-benzyl-3-nitroaniline
CAS No:33334-94-0
MF:C13H12N2O2
MW:228.246582984924
CID:294177
PubChem ID:682324
Update Time:2025-04-19

N-benzyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-(3-nitrophenyl)-
    • N-Benzyl-3-nitroaniline
    • N-benzyl-3-nitrobenzenamin
    • N-Benzyl-3-nitroanilin
    • SR-01000199100-1
    • SCHEMBL5605070
    • N-(3-nitrophenyl)benzylamine
    • BENZYL-(3-NITRO-PHENYL)-AMINE
    • SR-01000199100
    • Oprea1_849408
    • DTXSID80350550
    • AKOS002275502
    • OVZNWAWUJPSLHM-UHFFFAOYSA-N
    • AB00075635-01
    • 33334-94-0
    • Cambridge id 5218634
    • CBDivE_004268
    • AKOS015967119
    • Boc-(S)-3-Amino-3-(3-trifluoromethyl-phenyl)-propionicacid
    • F3097-0514
    • N-benzyl-3-nitroaniline
    • Inchi: 1S/C13H12N2O2/c16-15(17)13-8-4-7-12(9-13)14-10-11-5-2-1-3-6-11/h1-9,14H,10H2
    • InChI Key: OVZNWAWUJPSLHM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 228.08996
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • Density: 1.258
  • Boiling Point: 379.8°Cat760mmHg
  • Flash Point: 183.5°C
  • Refractive Index: 1.658
  • PSA: 55.17

N-benzyl-3-nitroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B126750-10mg
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$ 50.00 2022-06-07
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$ 160.00 2022-06-07
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A2B Chem LLC
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